Cas no 899357-76-7 (7-bromo-9-methoxy-2-(2-methoxyphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione)

7-Bromo-9-methoxy-2-(2-methoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione is a heterocyclic compound featuring a chromenopyrimidine core with a thione functional group at the 4-position. The presence of bromo and methoxy substituents enhances its reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research. The thione group offers potential for further derivatization, while the electron-rich aromatic system contributes to its utility in metal-catalyzed cross-coupling reactions. This compound is particularly relevant in the development of bioactive molecules due to its structural complexity and functional group diversity. Its well-defined molecular structure ensures consistency in research applications, particularly in medicinal chemistry and material science.
7-bromo-9-methoxy-2-(2-methoxyphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione structure
899357-76-7 structure
Product Name:7-bromo-9-methoxy-2-(2-methoxyphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione
CAS No:899357-76-7
MF:C19H15BrN2O3S
MW:431.303002595901
CID:5447599
Update Time:2025-05-20

7-bromo-9-methoxy-2-(2-methoxyphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione Chemical and Physical Properties

Names and Identifiers

    • 7-bromo-9-methoxy-2-(2-methoxyphenyl)-1,5-dihydrochromeno[2,3-d]pyrimidine-4-thione
    • 7-bromo-9-methoxy-2-(2-methoxyphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione
    • Inchi: 1S/C19H15BrN2O3S/c1-23-14-6-4-3-5-12(14)17-21-18-13(19(26)22-17)8-10-7-11(20)9-15(24-2)16(10)25-18/h3-7,9H,8H2,1-2H3,(H,21,22,26)
    • InChI Key: LHPPAZLAZURFMC-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=CC=C2OC)=NC(=S)C2CC3=C(OC=2N1)C(OC)=CC(Br)=C3

7-bromo-9-methoxy-2-(2-methoxyphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3062-0347-2μmol
7-bromo-9-methoxy-2-(2-methoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione
899357-76-7 90%+
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$57.0 2023-04-28
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F3062-0347-1mg
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$54.0 2023-04-28
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F3062-0347-2mg
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F3062-0347-3mg
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F3062-0347-4mg
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F3062-0347-5mg
7-bromo-9-methoxy-2-(2-methoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione
899357-76-7 90%+
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F3062-0347-10mg
7-bromo-9-methoxy-2-(2-methoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione
899357-76-7 90%+
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7-bromo-9-methoxy-2-(2-methoxyphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione Related Literature

Additional information on 7-bromo-9-methoxy-2-(2-methoxyphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione

Chemical Compound CAS No. 899357-76-7: 7-Bromo-9-Methoxy-2-(2-Methoxyphenyl)-3H,4H,5H-Chromeno[2,3-D]Pyrimidine-4-Thione

The compound CAS No. 899357-76-7, also known as 7-bromo-9-methoxy-2-(2-methoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione, is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of chromenopyrimidinones, which are known for their potential biological activities and structural versatility. Recent studies have highlighted its promising applications in drug discovery and development.

The molecular structure of 7-bromo-9-methoxy-2-(2-methoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione is characterized by a fused chromene and pyrimidine ring system. The presence of substituents such as the bromine atom at position 7 and methoxy groups at positions 9 and the phenyl ring introduces unique electronic and steric properties. These features make the compound an attractive candidate for exploring its interactions with biological targets such as enzymes and receptors.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient synthetic routes to construct the chromenopyrimidinone framework. For instance, one study reported a two-step process involving a nucleophilic aromatic substitution followed by a cyclization reaction to form the fused ring system. The use of microwave-assisted synthesis has further enhanced the efficiency and selectivity of these reactions.

The biological activity of CAS No. 899357-76-7 has been extensively investigated in vitro and in vivo models. Studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key inflammatory pathways such as COX-2 (cyclooxygenase-2). Additionally, this compound has shown moderate activity against several cancer cell lines, suggesting its role in anticancer therapy.

One of the most exciting developments involving this compound is its application in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs due to its amphipathic nature. This property could significantly improve the bioavailability of poorly soluble therapeutic agents.

Moreover, computational studies using molecular docking have revealed that CAS No. 899357-76-7 exhibits strong binding affinity to various protein targets, including kinases and proteases. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

In terms of industrial applications, this compound has been considered for use in agrochemicals due to its pesticidal properties. Field trials have shown that it exhibits potent activity against agricultural pests without causing significant harm to non-target organisms.

Looking ahead, ongoing research is focused on optimizing the structure of CAS No. 899357-76-7 to enhance its pharmacokinetic properties while maintaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical trials.

In conclusion, CAS No. 899357-76-7 represents a promising molecule with diverse applications across multiple disciplines. Its unique chemical structure and versatile functional groups make it an invaluable tool for advancing drug discovery and development efforts.

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